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Compound of Interest
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Compound Name:
alpha-1,4-Tetraglucose

CAS No.: 9036-88-8

Cat. No.: B1593421

Get Quote

Introduction & Chemical Profile[1][2][3][4]

Fujioligo 450 is a specialized maltooligosaccharide (MOS) syrup produced by Nihon Shokuhin
Kako Co., Ltd. (Japan Corn Starch). Unlike standard corn syrups or maltodextrins, Fujioligo 450
is engineered to contain a high proportion of Maltotetraose (G4) and Maltotriose (G3), with
reduced levels of glucose (G1) and maltose (G2).

This specific Degree of Polymerization (DP) profile grants it unique physicochemical properties
critical for advanced food formulation:

* Intermediate Molecular Weight: Bridges the gap between simple sugars and long-chain
starches.

+ High Glass Transition Temperature (Tg'): Significantly higher than sucrose or fructose,
making it a superior cryoprotectant.
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e Low Sweetness: Approximately 20-25% the sweetness of sucrose, allowing for bulk addition

without altering the flavor profile.

« Viscosity Modification: Provides body and mouthfeel similar to fat mimetics.

hemical ition (Typicall

o Approximate .
Component Abbreviation Functional Role
Content (%)

Primary Anti-Staling

Maltotetraose G4 ~45-55%

Agent
Maltotriose G3 ~20-30% Moisture Retention
Maltopentaose+ G5+ ~10-15% Viscosity / Body
Glucose/Maltose G1/G2 < 10% Minimal Sweetness

Mechanism of Action: Starch Retrogradation
Inhibition[5]

The primary application of Fujioligo 450 is the inhibition of retrogradation (staling) in starch-

based systems (bread, noodles, mochi).

The Science: Starch retrogradation occurs when gelatinized amylose and amylopectin chains
re-associate upon cooling, forming crystalline structures that expel water (syneresis) and
harden the texture.[1][2] Fujioligo 450 (specifically the G4 fraction) functions via Steric
Interference. The G4 molecules intercalate between amylopectin side chains, preventing the
formation of the double-helical structures required for crystallization.

Pathway Visualization
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Figure 1:Mechanism of Retrogradation Inhibition. Fujioligo 450 prevents the re-ordering of
amylopectin chains into crystalline lattices.

Protocol A: Evaluation of Anti-Staling Efficacy

This protocol quantifies the ability of Fujioligo 450 to extend shelf life in a standard wheat gel
model.

Materials

e Commercial Wheat Starch (unmodified).

¢ Fujioligo 450.
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e Control: Sucrose or Water.
 Instrument: Differential Scanning Calorimeter (DSC) (e.g., TA Instruments or Mettler Toledo).

e Instrument: Texture Analyzer (e.g., Stable Micro Systems TA.XT plus).

Experimental Workflow

Step 1: Sample Preparation

Prepare a 40% (w/w) starch suspension in distilled water.

Test Group: Replace 10% of the starch weight with Fujioligo 450 (solid basis).

Control Group: Replace 10% of the starch weight with Water (negative control) or Sucrose
(positive control).

Homogenize samples for 5 minutes.
Step 2: Gelatinization & Storage

e Load 15-20 mg of suspension into DSC stainless steel high-pressure pans. Seal
hermetically.

e Heat from 25°C to 100°C at 10°C/min to gelatinize the starch in-situ.

o Store the pans at 4°C (accelerated staling temperature) for 7, 14, and 21 days.
Step 3: DSC Analysis (Enthalpy of Retrogradation)

» After storage, re-scan the pans from 25°C to 100°C at 10°C/min.

« ldentify the endothermic peak between 40°C—-60°C (melting of retrograded amylopectin
crystals).

 Integrate the peak to calculate Enthalpy (
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Step 4: Texture Analysis (Validation)
» Prepare larger batches (beaker scale) using the same ratios. Gelatinize in a water bath.
o Store gels in cylindrical molds at 4°C.

o Perform Texture Profile Analysis (TPA):

[e]

Probe: P/0.5 (0.5 inch cylinder).

o

Strain: 50% compression.

[¢]

Speed: 1.0 mm/s.

[¢]

Metric: Record "Hardness" (N) at Days 1, 3, and 7.

Expected Results & Interpretation

e DSC: The Control group will show a progressive increase in

over time (indicating crystallization). The Fujioligo 450 group should show a 40-60%
reduction in

compared to the control at Day 14.

» Texture: Hardness values for the Fujioligo 450 group should remain significantly lower,
correlating with the DSC data.

Application 2: Cryoprotection in Frozen Dough &
Surimi

Fujioligo 450 acts as a cryoprotectant by elevating the glass transition temperature of the
maximally freeze-concentrated solution (

). This prevents the mobility of water molecules at frozen storage temperatures, inhibiting ice
crystal growth that damages protein networks (gluten or myofibrils).

Protocol B: Freeze-Thaw Stability Assay

Objective: Assess protein stability in Surimi or Dough under thermal stress.
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Workflow Visualization
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Figure 2:Freeze-Thaw Cycling Protocol for Stability Testing.

Step-by-Step Methodology

e Preparation:
o Mix Surimi paste (washed mince) with 8% Fuijioligo 450 (w/w).
o Control: 8% Sucrose + Sorbitol (1:1 mix is industry standard).
e Cycling:
o Subject samples to 5 freeze-thaw cycles as defined in Figure 2.
e Measurement 1: Drip Loss:
o Weigh sample before (

) and after (

) thawing (blot dry).
o Measurement 2: Ca-ATPase Activity (Protein Integrity):
o Extract myofibrillar protein using 0.6M KCI buffer.
o Incubate with ATP and Calcium.

o Measure inorganic phosphate (Pi) release via colorimetric assay.
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o Significance: Higher ATPase activity = Less protein denaturation.

Data Summary & Comparison

The following table summarizes the comparative advantages of Fujioligo 450 against common

alternatives.
Fujioligo 450 (G4- Maltodextrin (DE
Feature . Sucrose
Rich) 10-15)
Sweetness Low (Mild) High Low/Neutral
) ) ] High (Specific Medium (Water Low (Dilution effect
Anti-Staling Efficacy ) N
Interaction) competition) only)
High (High Medium (Low
Cryoprotection Medium
) )
Maillard Reaction Moderate High Low
Digestibility Fully Digestible Fully Digestible Fully Digestible
Viscosity High (Body building) Low High
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Disclaimer:The protocols described herein are for research and development purposes. Users
must verify the specific Certificate of Analysis (CoA) for their batch of Fujioligo 450, as
composition may vary slightly by region and grade. Always adhere to local food safety
regulations regarding additive usage limits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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